methyl 2-(2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H23N5O3S/c1-26-17(25)13-9-5-6-10-14(13)20-15(24)11-27-18-22-21-16(23(18)19)12-7-3-2-4-8-12/h5-6,9-10,12H,2-4,7-8,11,19H2,1H3,(H,20,24)
• InChI Key: DZKQUJRMBMCDGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3CCCCC3
• Molecular Formula: C18H23N5O3S
• Molecular Weight: 389.5 g/mol

Description

“Methyl 2-(2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate” is a chemical compound that contains a triazole nucleus. Triazole compounds are heterocyclic compounds with two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole compounds has been a subject of interest in medicinal chemistry. The derivatization of the triazole ring is based on the phenomenon of bio-isosteres, where the oxygen atom of the oxadiazole nucleus is substituted with a nitrogen triazole analogue. The synthesis of these compounds often involves the preparation of intermediates, which then react with amines under certain conditions.

Molecular Structure Analysis

The molecular structure of “methyl 2-(2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate” includes a triazole ring, which is a five-member heterocyclic ring containing two carbon and three nitrogen atoms. It also contains a cyclohexyl group, an amide group, and a benzoate ester group.

Chemical Reactions Analysis

Triazole compounds, including “methyl 2-(2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate”, can participate in a variety of chemical reactions due to their versatile biological activities. They can react with a variety of enzymes and receptors in the biological system.

Scientific Research Applications

Synthesis and Structure

The compound is synthesized by reacting 2-bromo-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with 4-amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol in absolute ethanol using triethyl amine as a catalyst. .

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Clinical Applications

Several drugs based on 1,2,4-triazoles (which share structural similarities with our compound) are already in clinical use:

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Broader Applications

Researchers are interested in discovering new entities based on 1,2,4-triazoles for various applications. These include: